Cas no 2104960-33-8 (3-amino-1-(4-methoxy-2-nitrophenyl)propan-1-ol)

• Product Name: 3-amino-1-(4-methoxy-2-nitrophenyl)propan-1-ol
• CAS No: 2104960-33-8
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 6203770
• PubChem ID: 84790901
• Update Time: 2025-06-09

3-amino-1-(4-methoxy-2-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-methoxy-2-nitrophenyl)propan-1-ol
• EN300-1794615
• 2104960-33-8

• Inchi： 1S/C10H14N2O4/c1-16-7-2-3-8(10(13)4-5-11)9(6-7)12(14)15/h2-3,6,10,13H,4-5,11H2,1H3
• InChI Key： ZGYHUEQDPQAVFA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1[N+](=O)[O-])OC)CCN

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 101Ų

Additional information on 3-amino-1-(4-methoxy-2-nitrophenyl)propan-1-ol

Comprehensive Overview of 3-amino-1-(4-methoxy-2-nitrophenyl)propan-1-ol (CAS No. 2104960-33-8)

3-amino-1-(4-methoxy-2-nitrophenyl)propan-1-ol (CAS No. 2104960-33-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by its amino and nitrophenyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of targeted therapies and small-molecule inhibitors.

The molecular structure of 3-amino-1-(4-methoxy-2-nitrophenyl)propan-1-ol features a propan-1-ol backbone substituted with a 4-methoxy-2-nitrophenyl group, which contributes to its reactivity and solubility profile. This makes it a valuable building block in medicinal chemistry and organic synthesis. Recent studies have explored its role in the design of enzyme inhibitors, particularly those targeting metabolic pathways involved in inflammatory diseases and cancer.

In the context of green chemistry, 3-amino-1-(4-methoxy-2-nitrophenyl)propan-1-ol has been investigated for its potential to reduce environmental impact in synthetic processes. Researchers are optimizing its production using catalytic methods and solvent-free reactions, aligning with the growing demand for sustainable chemical practices. This aligns with broader industry trends toward eco-friendly synthesis and reduced waste generation.

Another area of interest is the compound's potential in neuropharmacology. Preliminary studies suggest that derivatives of 3-amino-1-(4-methoxy-2-nitrophenyl)propan-1-ol may interact with neurotransmitter receptors, opening avenues for research into neurological disorders such as Parkinson's disease and depression. However, further validation is required to confirm these hypotheses.

From a technical perspective, the compound's CAS No. 2104960-33-8 is a critical identifier for researchers and regulatory bodies. Its physicochemical properties, including melting point, solubility, and stability, are well-documented in scientific literature, making it a reliable choice for high-throughput screening and structure-activity relationship (SAR) studies.

The rise of computational chemistry and AI-driven drug discovery has further highlighted the importance of compounds like 3-amino-1-(4-methoxy-2-nitrophenyl)propan-1-ol. Machine learning models are increasingly used to predict its interactions with biological targets, accelerating the drug development pipeline. This synergy between experimental and in silico approaches is reshaping modern pharmaceutical research.

In summary, 3-amino-1-(4-methoxy-2-nitrophenyl)propan-1-ol (CAS No. 2104960-33-8) represents a promising candidate for diverse applications in life sciences and material chemistry. Its multifaceted role in drug design, sustainable synthesis, and neuropharmacology underscores its relevance in contemporary research. As scientific advancements continue, this compound is likely to remain at the forefront of innovative chemical solutions.